Cas no 53000-19-4 (2-Hexylthiazole)

• Product Name: 2-Hexylthiazole
• CAS No: 53000-19-4
• MF: C₉H₁₅NS
• MW: 169.28710103035
• CID: 4756310
• PubChem ID: 53864369
• Update Time: 2026-02-26

2-Hexylthiazole Chemical and Physical Properties

Names and Identifiers

• 2-Hexylthiazole
• 2-hexyl-1,3-thiazole
• BS-46256
• 53000-19-4
• E75279
• SCHEMBL4585309
• CS-0163131

• Inchi： 1S/C9H15NS/c1-2-3-4-5-6-9-10-7-8-11-9/h7-8H,2-6H2,1H3
• InChI Key： QUABRUDJKFGLQK-UHFFFAOYSA-N
• SMILES： S1C=CN=C1CCCCCC

Computed Properties

• Exact Mass: 169.092521g/mol
• Monoisotopic Mass: 169.092521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 95.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 41.1
• Molecular Weight: 169.29g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 2-Hexylthiazole

2-Hexylthiazole: A Comprehensive Overview

2-Hexylthiazole, identified by the CAS number 53000-19-4, is a heterocyclic organic compound that has garnered significant attention in various scientific and industrial domains. This compound belongs to the thiazole family, which is a five-membered aromatic ring containing sulfur and nitrogen atoms. The structure of 2-Hexylthiazole comprises a thiazole ring with a hexyl group attached at the 2-position, endowing it with unique chemical properties and versatile applications.

The synthesis of 2-Hexylthiazole typically involves condensation reactions between an appropriate thioamide and an aldehyde or ketone, followed by cyclization to form the thiazole ring. Recent advancements in synthetic methodologies have enabled the production of this compound with high purity and efficiency. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis.

2-Hexylthiazole exhibits distinctive physical and chemical properties that make it suitable for diverse applications. Its solubility in organic solvents, coupled with its thermal stability, makes it an ideal candidate for use in high-temperature environments. Moreover, the compound demonstrates moderate UV absorption characteristics, which can be advantageous in photoprotective formulations and optoelectronic devices.

In the field of materials science, 2-Hexylthiazole has been employed as a precursor for the synthesis of advanced materials such as conductive polymers and coordination polymers. Recent studies have highlighted its potential as a building block for constructing two-dimensional materials with tailored electronic properties. These materials hold promise for applications in flexible electronics and energy storage systems.

The pharmacological properties of 2-Hexylthiazole have also been investigated extensively. Preclinical studies suggest that this compound may possess anti-inflammatory and antioxidant activities, making it a potential candidate for drug development. Researchers are currently exploring its bioavailability and toxicity profiles to assess its suitability as a therapeutic agent.

In the realm of sensors and diagnostics, 2-Hexylthiazole-based materials have shown remarkable performance in detecting various analytes, including heavy metal ions and volatile organic compounds. The compound's ability to form stable complexes with metal ions has been leveraged to develop highly sensitive sensors for environmental monitoring applications.

The environmental impact of 2-Hexylthiazole has also been a topic of interest among scientists. Studies indicate that this compound is biodegradable under specific conditions, reducing its potential to accumulate in ecosystems. However, further research is needed to fully understand its environmental fate and mitigate any adverse effects.

In conclusion, 2-Hexylthiazole, with its unique chemical structure and versatile properties, continues to be a focal point in scientific research and industrial applications. As new findings emerge from ongoing studies, this compound is poised to play an even more significant role in advancing technology and improving quality of life across various sectors.